Cas no 5657-70-5 (1-Methylpiperidine-3-carboxylic Acid)

• Product Name: 1-Methylpiperidine-3-carboxylic Acid
• CAS No: 5657-70-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD08059558
• CID: 945570
• PubChem ID: 2736937
• Update Time: 2025-06-28

1-Methylpiperidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Methylpiperidine-3-carboxylic acid
• 1-Methyl-piperidine-3-carboxylic acid
• 1-methyl-3-piperidinecarboxylic acid
• 1-methylnipecotic acid
• 1-methylnipecotoic acid
• 3-Carboxy-1-methylpiperidine
• N-methyl-3-piperidincarboxylic acid
• N-methylpiperidine-3-carboxylic acid
• N-Methylnipecotic acid
• 3-Piperidinecarboxylic acid, 1-methyl-
• (R)-1-Methylpiperidine-3-carboxylic acid
• 1-n-methylnipecotic acid
• N-Methyltetrahydronicotinsaure
• (+/-)-N-methylnipecotic acid
• AYIXGVABNMIOLK-UHFFFAOYSA-N
• SBB085537
• 3-Piperidinecarboxylicacid,1-methyl
• SY081587
• CS-0052422
• CHEMBL2448881
• BB 0220140
• MFCD19229999
• EN300-57589
• SY099416
• AKOS016341094
• PS-5488
• SB13692
• 1-Methylpiperidine-3-carboxylicacid
• SB13693
• PB20225
• 1-methylpiperidine-3-carboxylic acid, AldrichCPR
• SY099415
• AM807082
• DTXSID90371716
• DTXSID00902717
• A869900
• F2191-0172
• MFCD13181570
• MFCD08059558
• SCHEMBL689749
• J-505007
• 5657-70-5
• AKOS003658224
• FT-0766947
• NoName_3266
• SCHEMBL9436046
• DB-072159
• 1-methylpiperidine-3-carboxylate
• ALBB-013478
• 1-methylpiperidin-1-ium-3-carboxylate
• DTXCID60322750
• 3-Piperidinecarboxylic acid, 1-methyl-, hydrochloride
• 1-Methylpiperidine-3-carboxylic Acid

• MDL： MFCD08059558
• Inchi： 1S/C7H13NO2/c1-8-4-2-3-6(5-8)7(9)10/h6H,2-5H2,1H3,(H,9,10)
• InChI Key： AYIXGVABNMIOLK-UHFFFAOYSA-N
• SMILES： OC(C1CN(C)CCC1)=O

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: -2

Experimental Properties

• Density: 1.103
• Boiling Point: 246 ºC
• Flash Point: 103 ºC
• Refractive Index: 1.488
• PSA: 40.54000
• LogP: 0.35070

1-Methylpiperidine-3-carboxylic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-Methylpiperidine-3-carboxylic Acid

Introduction to 1-Methylpiperidine-3-carboxylic Acid (CAS No. 5657-70-5)

1-Methylpiperidine-3-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 5657-70-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered considerable attention due to its versatile structural framework and its potential applications in drug development, particularly in the design of novel bioactive molecules. The compound belongs to the piperidine class, which is renowned for its prevalence in biologically active natural products and synthetic drugs, making 1-Methylpiperidine-3-carboxylic Acid a valuable building block for medicinal chemists.

The structural motif of 1-Methylpiperidine-3-carboxylic Acid consists of a six-membered nitrogen-containing ring substituted with a methyl group at the 1-position and a carboxylic acid functional group at the 3-position. This configuration imparts unique electronic and steric properties to the molecule, enabling it to interact with biological targets in specific ways. The presence of both the nitrogen atom and the carboxylic acid group allows for further functionalization, making it a versatile intermediate in synthetic chemistry. In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives, and 1-Methylpiperidine-3-carboxylic Acid has emerged as a key intermediate in this context.

One of the most compelling aspects of 1-Methylpiperidine-3-carboxylic Acid is its role in the synthesis of bioactive molecules targeting various therapeutic areas. For instance, piperidine-based scaffolds have been extensively studied for their applications in central nervous system (CNS) drug discovery. The structural features of 1-Methylpiperidine-3-carboxylic Acid make it an attractive precursor for developing compounds with potential antidepressant, antipsychotic, and anxiolytic properties. Recent studies have highlighted its utility in constructing novel ligands that interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are crucial for regulating mood and cognitive functions.

In addition to its applications in CNS drug development, 1-Methylpiperidine-3-carboxylic Acid has also been explored in other therapeutic domains. Researchers have investigated its use as a building block for antiviral and anticancer agents. The nitrogen-containing ring of 1-Methylpiperidine-3-carboxylic Acid can be incorporated into molecules designed to inhibit viral proteases or interfere with cancer cell proliferation pathways. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of enzymes involved in viral replication, highlighting their potential as lead compounds for antiviral therapies.

The synthesis of 1-Methylpiperidine-3-carboxylic Acid typically involves multi-step organic reactions that exploit its reactive functional groups. The carboxylic acid group can be used for esterification or amidation reactions, while the nitrogen atom provides opportunities for further derivatization through alkylation or condensation reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial applications. Modern techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to enhance yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

The pharmacological evaluation of derivatives derived from 1-Methylpiperidine-3-carboxylic Acid has been a focus of numerous research endeavors. Computational modeling and high-throughput screening (HTS) techniques have been instrumental in identifying novel lead compounds with improved pharmacokinetic profiles and reduced side effects. These approaches have accelerated the discovery process by allowing researchers to rapidly assess the binding affinity and selectivity of candidate molecules against biological targets. The integration of machine learning algorithms into drug discovery pipelines has further enhanced the efficiency of identifying promising candidates derived from 1-Methylpiperidine-3-carboxylic Acid, paving the way for faster development cycles.

Recent breakthroughs in understanding the molecular mechanisms underlying various diseases have underscored the importance of structurally diverse pharmacophores like 1-Methylpiperidine-3-carboxylic Acid. By leveraging its unique structural features, researchers can design molecules that modulate specific biological pathways with high precision. For instance, studies have demonstrated that piperidine derivatives can act as allosteric modulators of G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. This capability opens up new avenues for developing treatments targeting GPCR-related disorders without causing off-target effects.

The versatility of 1-Methylpiperidine-3-carboxylic Acid extends beyond its role as an intermediate in drug synthesis; it also finds applications in materials science and chemical biology. Its ability to form stable complexes with other molecules makes it useful for developing novel catalysts or sensors. In chemical biology research, derivatives of this compound have been employed to probe protein-protein interactions and enzyme mechanisms, providing insights into fundamental biological processes at the molecular level.

As our understanding of complex biological systems continues to evolve, the demand for innovative molecular tools like 1-Methylpiperidine-3-carboxylic Acid is expected to grow. Ongoing research efforts are focused on expanding its applications through interdisciplinary collaborations between chemists, biologists, and pharmacologists. By combining traditional synthetic approaches with cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design, scientists are poised to unlock new therapeutic possibilities derived from this versatile compound.

In conclusion,1-Methylpiperidine-3-carboxylic Acid (CAS No. 5657-70-5) represents a cornerstone in modern pharmaceutical chemistry due to its structural versatility and broad range of applications. Its role as a key intermediate in drug development underscores its importance in addressing unmet medical needs across various therapeutic areas. As research progresses and new methodologies emerge,1-Methylpiperidine-3-carboxylic Acid will undoubtedly continue to play a pivotal role in shaping the future of medicinal chemistry and chemical biology.